![molecular formula C9H6F4O3 B1399834 3-Fluoro-5-(trifluoromethoxy)phenylacetic acid CAS No. 1352999-94-0](/img/structure/B1399834.png)
3-Fluoro-5-(trifluoromethoxy)phenylacetic acid
Overview
Description
Scientific Research Applications
Pharmaceutical Research
“3-Fluoro-5-(trifluoromethoxy)phenylacetic acid” may be used in pharmaceutical research as a precursor or intermediate for the synthesis of more complex compounds. For example, related trifluoromethyl phenylacetic acids have been used in the preparation of compounds like N,N-diethyl [(α,α,α-trifluoro-m-tolyl)]acetamide .
Biochemical Studies
This compound could serve as an inhibitor in biochemical studies, particularly in the inhibition of enzymes like steroid sulfatase (STS). Similar fluorinated analogues of phenylacetic acid have been reported to be potent STS inhibitors .
Analytical Chemistry
In analytical chemistry, “3-Fluoro-5-(trifluoromethoxy)phenylacetic acid” might be used as a standard or reference compound in chromatography and mass spectrometry to identify or quantify other substances .
Safety and Hazards
“3-Fluoro-5-(trifluoromethoxy)phenylacetic acid” is considered hazardous according to the 2012 OSHA Hazard Communication Standard (29 CFR 1910.1200) . It may cause skin irritation, serious eye irritation, and respiratory irritation . Safety measures include washing thoroughly after handling, wearing protective clothing, and avoiding breathing dust/fume/gas/mist/vapors/spray .
Mechanism of Action
Target of Action
A similar compound, 3-fluoro-5-(trifluoromethyl)benzoic acid, has been reported as a fusion inhibitor of the influenza a virus . It inhibits the membrane fusion between the virus and the endosome of the host cells .
Mode of Action
Based on the related compound, it may interact with its targets to prevent or inhibit certain biological processes
Biochemical Pathways
Related compounds have been used in the synthesis of various chemical libraries , suggesting that they may interact with multiple biochemical pathways.
Result of Action
Related compounds have shown inhibitory effects on certain biological processes .
Action Environment
Good industrial hygiene and safety procedures are recommended when handling similar compounds .
properties
IUPAC Name |
2-[3-fluoro-5-(trifluoromethoxy)phenyl]acetic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H6F4O3/c10-6-1-5(3-8(14)15)2-7(4-6)16-9(11,12)13/h1-2,4H,3H2,(H,14,15) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LEUVGYUDBIAFFK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1OC(F)(F)F)F)CC(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H6F4O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
238.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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